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Abstract
3-epi-Padmatin is a naturally occurring flavanonol, a type of flavonoid, that has been identified

in plants such as Inula graveolens and Dittrichia graveolens. As a stereoisomer of Padmatin, it

shares the same molecular formula and mass but differs in the three-dimensional arrangement

of its atoms. This distinction can lead to significant differences in its biological activity and

interactions with molecular targets. This technical guide provides a comprehensive overview of

the known physical and chemical properties of 3-epi-Padmatin, alongside generalized

experimental protocols for its isolation and characterization. Due to the limited availability of

specific experimental data for 3-epi-Padmatin, information from its closely related isomer,

Padmatin, and other similar flavonoids is included to provide a comparative context.

Physicochemical Properties
The fundamental physical and chemical properties of 3-epi-Padmatin are summarized below.

As specific experimental data such as melting point and precise solubility are not readily

available in the current literature, the data for its isomer, Padmatin, are provided for reference.

It is anticipated that 3-epi-Padmatin will exhibit very similar properties.
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Property Value Source

Molecular Formula C₁₆H₁₄O₇ [1][2][3]

Molecular Weight 318.28 g/mol [3][4]

CAS Number 140694-62-8

Appearance Solid (predicted)

Color White to off-white (predicted)

Predicted and Comparative Properties
Property Value/Information Source/Note

Melting Point
Data not available for 3-epi-

Padmatin.

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

(Data for Padmatin)

Storage
Keep in a dark place, sealed in

dry, 2-8°C.

Natural Sources
Inula graveolens, Dittrichia

graveolens

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of 3-epi-Padmatin are

not explicitly published. However, based on methodologies used for similar flavonoids and "3-

epi" natural products, a generalized workflow can be proposed.

Generalized Isolation and Purification Protocol
This protocol outlines a general procedure for extracting and purifying 3-epi-Padmatin from a

plant source.

Extraction:
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Air-dried and powdered plant material (e.g., aerial parts of Inula graveolens) is extracted

exhaustively with a solvent such as methanol or ethanol at room temperature.

The resulting crude extract is concentrated under reduced pressure to yield a residue.

Solvent Partitioning:

The residue is suspended in water and sequentially partitioned with solvents of increasing

polarity, for example, n-hexane, chloroform, ethyl acetate, and n-butanol. Flavonoids like

3-epi-Padmatin are typically enriched in the ethyl acetate fraction.

Chromatographic Purification:

The ethyl acetate fraction is subjected to column chromatography on silica gel, eluting with

a gradient of chloroform and methanol.

Fractions are monitored by thin-layer chromatography (TLC). Those containing the target

compound are combined.

Further purification is achieved using techniques such as High-Speed Counter-Current

Chromatography (HSCCC) or preparative High-Performance Liquid Chromatography

(HPLC) to isolate 3-epi-Padmatin to a high degree of purity.

Structural Characterization
The structure of the purified 3-epi-Padmatin can be elucidated using a combination of

spectroscopic techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular weight and elemental composition, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR and ¹³C-NMR spectra provide information about the proton and carbon framework

of the molecule.

2D-NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are
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employed to establish the connectivity of protons and carbons.

NOESY (Nuclear Overhauser Effect Spectroscopy) is crucial for determining the

stereochemistry, including the "epi" configuration at the C3 position, by observing through-

space correlations between protons.

Biological Activity and Signaling Pathways
Specific biological activities and associated signaling pathways for 3-epi-Padmatin have not

been extensively reported in the scientific literature. However, as a member of the flavan-3-ol

class of flavonoids, it is predicted to share some of the biological activities attributed to this

group.

Flavan-3-ols are known to possess a range of biological effects, including:

Antioxidant activity: They can scavenge free radicals and chelate metal ions, thereby

reducing oxidative stress.

Anti-inflammatory effects: They may modulate inflammatory pathways.

Anticancer properties: Some flavan-3-ols have been shown to inhibit the proliferation of

cancer cells.

Cardioprotective effects: They may contribute to cardiovascular health.

Antimicrobial and antiviral activities.

Neuroprotective effects.

The mechanisms underlying these activities often involve the modulation of various cellular

signaling pathways. However, without specific studies on 3-epi-Padmatin, any discussion of its

impact on signaling pathways remains speculative.
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Extraction & Partitioning
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Caption: Generalized workflow for the isolation and characterization of 3-epi-Padmatin.
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Classification and Potential Biological Activities
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Caption: Chemical classification of 3-epi-Padmatin and its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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